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Ceratamine B Ceratamine B Ceratamine B is an organic heterobicyclic compound, which is imidazo[4,5-d]azepin-5(6H)-one substituted by a 3,5-dibromo-4-methoxybenzyl group at position 4 and a methylamino group at position 2. It is an antimitotic alkaloid isolated from the marine sponge Pseudoceratina. It has a role as a metabolite and an antimitotic. It is an organobromine compound, an organic heterobicyclic compound and an alkaloid.
Brand Name: Vulcanchem
CAS No.: 634151-16-9
VCID: VC0026879
InChI: InChI=1S/C16H14Br2N4O2/c1-19-16-21-12-3-4-20-15(23)9(13(12)22-16)5-8-6-10(17)14(24-2)11(18)7-8/h3-4,6-7H,5H2,1-2H3,(H2,19,21,22)
SMILES: CNC1=NC2=C(C(=O)N=CC=C2N1)CC3=CC(=C(C(=C3)Br)OC)Br
Molecular Formula: C16H14Br2N4O2
Molecular Weight: 454.12 g/mol

Ceratamine B

CAS No.: 634151-16-9

Reference Standards

VCID: VC0026879

Molecular Formula: C16H14Br2N4O2

Molecular Weight: 454.12 g/mol

Ceratamine B - 634151-16-9

CAS No. 634151-16-9
Product Name Ceratamine B
Molecular Formula C16H14Br2N4O2
Molecular Weight 454.12 g/mol
IUPAC Name 4-[(3,5-dibromo-4-methoxyphenyl)methyl]-2-(methylamino)-1H-imidazo[4,5-d]azepin-5-one
Standard InChI InChI=1S/C16H14Br2N4O2/c1-19-16-21-12-3-4-20-15(23)9(13(12)22-16)5-8-6-10(17)14(24-2)11(18)7-8/h3-4,6-7H,5H2,1-2H3,(H2,19,21,22)
Standard InChIKey KRAXBUZDPZIHER-UHFFFAOYSA-N
SMILES CNC1=NC2=C(C(=O)N=CC=C2N1)CC3=CC(=C(C(=C3)Br)OC)Br
Canonical SMILES CNC1=NC2=C(C(=O)N=CC=C2N1)CC3=CC(=C(C(=C3)Br)OC)Br
Description Ceratamine B is an organic heterobicyclic compound, which is imidazo[4,5-d]azepin-5(6H)-one substituted by a 3,5-dibromo-4-methoxybenzyl group at position 4 and a methylamino group at position 2. It is an antimitotic alkaloid isolated from the marine sponge Pseudoceratina. It has a role as a metabolite and an antimitotic. It is an organobromine compound, an organic heterobicyclic compound and an alkaloid.
Synonyms 4-[(3,5-Dibromo-4-methoxyphenyl)methyl]-2-(methylamino)imidazo[4,5-d]azepin-5(6H)-one;
PubChem Compound 11201846
Last Modified Nov 11 2021
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